Cas no 1694287-40-5 (2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-ylmethanamine)

• Product Name: 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-ylmethanamine
• CAS No: 1694287-40-5
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 6578400
• PubChem ID: 136839330
• Update Time: 2025-05-30

2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-ylmethanamine
• [2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl]methanamine
• EN300-1118565
• 1694287-40-5

• Inchi： 1S/C11H14N4S/c12-7-8-3-4-13-11-6-9(14-15(8)11)10-2-1-5-16-10/h1-2,5-6,8,13H,3-4,7,12H2
• InChI Key： OJUKHPRSINFMDR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C2NCCC(CN)N2N=1

Computed Properties

• Exact Mass: 234.09391764g/mol
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-ylmethanamine

Professional Introduction to 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine (CAS No. 1694287-40-5)

2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine, identified by its CAS number 1694287-40-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of fused pyrazolo[1,5-a]pyrimidine derivatives, which are known for their broad spectrum of pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of a thiophen-2-yl moiety in its structure enhances its chemical stability and bioavailability, making it a promising candidate for further investigation in drug discovery programs.

The structural composition of 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine incorporates a nitrogen-rich scaffold that is conducive to interactions with biological targets such as enzymes and receptors. This feature has led to extensive research into its potential applications in the treatment of various diseases. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents that target pathways involved in cancer progression and inflammation.

In the realm of academic research, this compound has been explored for its ability to modulate key signaling pathways associated with diseases such as cancer and neurodegeneration. The thiophen-2-yl group not only contributes to the compound's solubility and metabolic stability but also serves as a scaffold for further chemical modifications. These modifications can be tailored to enhance specific biological activities, making the compound versatile for drug development purposes.

One of the most compelling aspects of 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine is its potential to act as a multitargeted drug candidate. By simultaneously interacting with multiple biological receptors or enzymes, this compound can exert synergistic effects that improve therapeutic outcomes. For instance, studies have demonstrated its ability to inhibit kinases and other enzymes involved in tumor growth while minimizing side effects associated with traditional chemotherapeutic agents.

The synthesis of 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also enhance the scalability of production for potential clinical applications.

Recent advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling and virtual screening techniques have been utilized to predict binding affinities and identify potential lead compounds. The integration of these computational tools with experimental data has allowed researchers to rapidly evaluate the biological activity of 2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine and related derivatives.

The pharmacokinetic properties of CAS No. 1694287-40-5 are another critical area of study. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for therapeutic use. Preclinical studies have provided valuable insights into these properties, suggesting that this compound exhibits favorable pharmacokinetic profiles suitable for oral administration.

In conclusion,2-(thiophen-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-ylmethanamine represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug development pipelines holds promise for addressing unmet medical needs in areas such as oncology and inflammatory diseases. As research continues to uncover new applications for this compound, CAS No. 1694287-40-5, it is likely to remain a cornerstone in the quest for innovative therapeutic solutions.